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Compound of Interest

Compound Name: Clenpirin

Cat. No.: B1669168

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the available information regarding the origin and nature of the
chemical compound known as Clenpirin. Despite a comprehensive search of scientific
literature, patent databases, and chemical registries, publicly accessible information on the
origin, development, and specific applications of Clenpirin is exceptionally scarce. This
document summarizes the confirmed chemical identity of the compound and explores the
potential leads to its provenance, while also highlighting the significant gaps in the existing
knowledge base.

Chemical Identity and Nomenclature

Clenpirin is a distinct chemical entity with the systematic IUPAC name N-(1-Butyl-2-
pyrrolidinylidene)-3,4-dichlorobenzenamine. Its chemical structure is characterized by a
dichlorinated phenyl ring attached to a substituted pyrrolidine ring.

Table 1: Chemical Identifiers for Clenpirin
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Identifier Value

N-(1-Butyl-2-pyrrolidinylidene)-3,4-

UPAC Name dichlorobenzenamine

Molecular Formula C14H1s8CI2Nz2

CAS Number 27050-41-5

Synonyms Clenpyrin, FBB 6896, BAY 6896, Bimarit

Tracing the Origins: A Path of Limited Evidence

The developmental history of Clenpirin remains largely unelucidated. The available information
points towards a potential connection with Bayer AG, as suggested by the synonym "BAY
6896." Pharmaceutical companies historically used such alphanumeric codes to designate
compounds during preclinical and clinical development. However, no definitive public records,
such as patents or research publications from Bayer, explicitly detail the synthesis, intended
use, or subsequent fate of a compound with this designation that can be unequivocally linked
to the chemical structure of Clenpirin.

A Chinese patent vaguely references a related compound synthesized by a Japanese Bayer
company in the early 1980s, but a direct link to Clenpirin has not been established. The other
synonyms, "FBB 6896" and "Bimarit," do not yield further substantive information regarding its
origin or development in the public domain.

Synthesis

Detailed, peer-reviewed experimental protocols for the synthesis of N-(1-Butyl-2-
pyrrolidinylidene)-3,4-dichlorobenzenamine are not readily available in the scientific literature. A
plausible synthetic route can be conceptualized based on fundamental organic chemistry
principles, likely involving the condensation of 1-butyl-2-pyrrolidinone with 3,4-dichloroaniline.

Below is a logical workflow for a potential synthesis, presented for illustrative purposes.
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Caption: A conceptual workflow for the synthesis of Clenpirin.

Mechanism of Action and Pharmacological Profile

There is a significant absence of published research on the mechanism of action and overall
pharmacological profile of Clenpirin. Searches of prominent pharmacology and life science
databases have not yielded any in-vitro or in-vivo studies investigating its biological activity.
Therefore, any discussion on its potential therapeutic effects or signaling pathway interactions
would be purely speculative.

It is crucial to distinguish Clenpirin from the similarly named but structurally and functionally
different f2-adrenergic agonist, Clenbuterol. The frequent confusion between these two
compounds in search results underscores the obscurity of Clenpirin.

Clinical Trials and Regulatory Status

No records of clinical trials involving Clenpirin were found in international clinical trial
registries. Consequently, it has not received approval for therapeutic use by any major
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regulatory agency. Its status appears to be that of a chemical compound with no established
clinical application.

Conclusion

The origin of Clenpirin is not well-documented in publicly accessible scientific and historical
records. While its chemical identity is established, its developmental history, intended
pharmacological use, and the reasons for its apparent lack of progression in the drug
development pipeline remain unknown. The association with the "BAY 6896" designation
suggests a potential origin within the research and development programs of Bayer, but this
connection is not substantiated by available documentation. For the scientific community,
Clenpirin stands as a chemical entity with a history that is yet to be fully uncovered,
highlighting the vast number of compounds that are synthesized and investigated but do not
proceed to clinical use or widespread recognition. Further investigation into historical corporate
archives or unpublished materials would be necessary to fully elucidate the story of this
enigmatic compound.

¢ To cite this document: BenchChem. [The Enigmatic Origin of Clenpirin: A Deep Dive into a
Chemical Obscurity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1669168#what-is-the-origin-of-clenpirin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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